3-(But-3-yn-1-yl)-2,2-dimethyloxirane
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Description
3-(But-3-yn-1-yl)-2,2-dimethyloxirane is a substituted epoxide characterized by a strained oxirane ring with two methyl groups at the 2-position and a but-3-yn-1-yl group at the 3-position. Its molecular structure (C₈H₁₂O) introduces steric bulk from the dimethyl substituents and electronic effects from the alkyne moiety, making it distinct from simpler epoxides.
Properties
CAS No. |
61771-91-3 |
|---|---|
Molecular Formula |
C8H12O |
Molecular Weight |
124.18 g/mol |
IUPAC Name |
3-but-3-ynyl-2,2-dimethyloxirane |
InChI |
InChI=1S/C8H12O/c1-4-5-6-7-8(2,3)9-7/h1,7H,5-6H2,2-3H3 |
InChI Key |
AOZVJGLLGNFMLC-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C(O1)CCC#C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(But-3-yn-1-yl)-2,2-dimethyloxirane typically involves the reaction of 3-butyn-1-ol with an epoxidizing agent. One common method is the use of a peracid, such as m-chloroperbenzoic acid (m-CPBA), which facilitates the formation of the oxirane ring. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to ensure high yield and selectivity.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness and efficiency, often using continuous flow reactors to maintain consistent reaction conditions and high throughput.
Chemical Reactions Analysis
Types of Reactions
3-(But-3-yn-1-yl)-2,2-dimethyloxirane can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding diols or other oxygenated derivatives.
Reduction: Reduction reactions can convert the oxirane ring into alcohols.
Substitution: Nucleophilic substitution reactions can open the oxirane ring, leading to the formation of different substituted products.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and osmium tetroxide (OsO₄).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.
Substitution: Nucleophiles such as amines, thiols, or halides can be used under basic or acidic conditions to open the oxirane ring.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield diols, while nucleophilic substitution can produce a variety of substituted alcohols or ethers.
Scientific Research Applications
3-(But-3-yn-1-yl)-2,2-dimethyloxirane has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.
Biology: The compound can be used in the study of enzyme-catalyzed reactions involving epoxides.
Industry: The compound is used in the production of polymers and other materials with specific properties.
Mechanism of Action
The mechanism of action of 3-(But-3-yn-1-yl)-2,2-dimethyloxirane involves the reactivity of the oxirane ring. The strained three-membered ring is highly reactive and can undergo ring-opening reactions with various nucleophiles. This reactivity is exploited in synthetic chemistry to create a wide range of products. The molecular targets and pathways involved depend on the specific reactions and applications being studied.
Comparison with Similar Compounds
a. 2,2-Dimethyloxirane (Isobutylene Oxide)
- Structure : Lacks the alkyne substituent, with only two methyl groups on the oxirane ring.
- Electronic Effects : The methyl groups donate electron density via inductive effects, stabilizing the epoxide ring.
- Reactivity : Undergoes acid- or base-catalyzed ring-opening to form tertiary carbocations (acidic conditions) or β-attack products (basic conditions) .
b. 2,2-Dimethylthiirane
- Structure : Replaces the oxygen atom in oxirane with sulfur.
- Electronic Effects : Sulfur’s polarizability increases torsional strain, resulting in a higher $ V_2 = -1.26 \, \text{kJ/mol} $ compared to 2,2-dimethyloxirane .
- Spectroscopy : Exhibits distinct electronic circular dichroism (ECD) spectra due to sulfur’s influence on excited-state transitions .
c. 3-[(1E,5E)-1-(4-Methoxyphenyl)-6-methyl-1,5,7-octatrien-4-yl]-2,2-dimethyloxirane
- Structure : Features a conjugated diene and methoxyphenyl substituent.
- Electronic Effects : Extended conjugation alters UV/VIS and ECD spectra, with bathochromic shifts compared to alkyl-substituted epoxides .
2.3 Spectroscopic and Conformational Analysis
- ECD and UV/VIS Spectra :
Data Tables
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